1-(Diphenylphosphinyl)-N-methyl-methanamine
Overview
Description
1-(Diphenylphosphinyl)-N-methyl-methanamine (DPPMM) is an organophosphorus compound with a wide range of applications in the scientific research field. It is a colorless, water-soluble liquid that is used in various chemical reactions and processes. DPPMM can be used in a variety of ways, including as a catalyst, a reagent, a stabilizer, and a reducing agent. It is also a useful compound for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 1-(Diphenylphosphinyl)-N-methyl-methanamine is not well understood. However, it is believed to work by forming a reversible adduct with a substrate, which can then be used in a variety of reactions. This adduct is formed by the interaction of the diphenylphosphine moiety with the substrate, and it is believed to be responsible for the catalytic activity of 1-(Diphenylphosphinyl)-N-methyl-methanamine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(Diphenylphosphinyl)-N-methyl-methanamine are not well understood. However, it has been shown to have some anti-inflammatory and anti-bacterial properties. In addition, it has been shown to have some anti-cancer and anti-viral effects in laboratory studies.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(Diphenylphosphinyl)-N-methyl-methanamine in laboratory experiments include its low cost, low toxicity, and high reactivity. In addition, it is a water-soluble liquid, which makes it easy to use in a variety of reactions. However, it is important to note that 1-(Diphenylphosphinyl)-N-methyl-methanamine is a volatile compound, and it should be handled with care.
Future Directions
The future directions for the use of 1-(Diphenylphosphinyl)-N-methyl-methanamine are numerous. It can be used in the production of pharmaceuticals, pesticides, and other chemicals. It can also be used as a catalyst, a reagent, a stabilizer, and a reducing agent. In addition, it can be used in the synthesis of other compounds. Finally, it can be used in the development of new drugs and therapies.
Synthesis Methods
1-(Diphenylphosphinyl)-N-methyl-methanamine can be synthesized in a variety of ways, depending on the desired product. One method of synthesis involves the reaction of diphenylphosphine and methylmethanamine in an aqueous medium. The reaction is carried out at room temperature and yields a colorless, water-soluble liquid. This method is simple and efficient, and it is often used in the laboratory.
Scientific Research Applications
1-(Diphenylphosphinyl)-N-methyl-methanamine is a useful compound for scientific research. It is used in a variety of processes, including as a catalyst, a reagent, a stabilizer, and a reducing agent. It is also a useful compound for the synthesis of other compounds. In addition, it is used in the production of pharmaceuticals, pesticides, and other chemicals.
properties
IUPAC Name |
1-diphenylphosphoryl-N-methylmethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16NOP/c1-15-12-17(16,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNTQQUDRGYWUSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCP(=O)(C1=CC=CC=C1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16NOP |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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